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Compound of Interest

4-hydroxy-1-phenylquinolin-2(1H)-
Compound Name:
one

Cat. No.: B576948

Essential Safety and Handling Guide for 4-
hydroxy-1-phenylquinolin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
hydroxy-1-phenylquinolin-2(1H)-one. Adherence to these procedures is critical for ensuring
personnel safety and proper management of this chemical compound.

Immediate Safety and Hazard Information

4-hydroxy-1-phenylquinolin-2(1H)-one is a heterocyclic organic compound with potential
biological activity.[1] Based on available safety data, this compound is considered hazardous. It
is harmful if swallowed, causes skin irritation, and can result in serious eye damage. It may also
cause respiratory irritation. Therefore, it must be handled with appropriate precautions in a
laboratory setting.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 4-hydroxy-1-
phenylquinolin-2(1H)-one and a structurally related compound.
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Property Value Source

4-hydroxy-1-phenylquinolin-

Chemical Name N/A
2(1H)-one

CAS Number 14994-75-3 [2][3]

Molecular Formula C15H11NO2 [3]

Molecular Weight 237.25 g/mol [4]

Appearance Solid

Melting Point 222-226 °C [5]

N Information not readily

Solubility ) N/A

available

Data not available for this
specific compound. A
structurally related compound,
4-Phenyl-3,4-
Oral LDso (Rat) dihydrobenzo[h]quinolin-2(1H)-  N/A
one (SF3), has a reported oral
LDso of >2000 mg/kg in rats.[6]
This should be used as a

cautious reference only.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 4-hydroxy-1-
phenylquinolin-2(1H)-one. The following operational procedures and PPE are mandatory.

Engineering Controls

o Ventilation: All handling of this compound, especially when in powdered form, must be
conducted in a well-ventilated area, preferably within a certified chemical fume hood to
minimize inhalation exposure.
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o Eyewash and Safety Shower: A readily accessible and operational emergency eyewash
station and safety shower are essential in the immediate work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield are
required to protect against splashes and airborne particles.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be
inspected for any signs of degradation or puncture before use and changed frequently.

o Lab Coat: A full-length laboratory coat must be worn to protect street clothing and skin
from contamination.

» Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator is necessary.

Experimental Protocol: Decontamination of
Laboratory Surfaces

Following any work with 4-hydroxy-1-phenylquinolin-2(1H)-one, all potentially contaminated
surfaces must be thoroughly decontaminated.

Preparation: Ensure all required cleaning materials are available, including absorbent pads,
an appropriate laboratory detergent, and 70% ethanol or another suitable disinfectant.

« Initial Cleaning: Carefully wipe down all work surfaces (benchtops, fume hood sash, etc.)
with absorbent pads soaked in a laboratory detergent solution to remove any visible residue.

» Disinfection/Secondary Cleaning: After the initial cleaning, wipe all surfaces with a 70%
ethanol solution.[7]

o Waste Disposal: All cleaning materials used for decontamination must be disposed of as
hazardous waste.
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Disposal Plan

The disposal of 4-hydroxy-1-phenylquinolin-2(1H)-one and any contaminated materials must
be handled as hazardous chemical waste in accordance with all local, state, and federal
regulations. Under no circumstances should this compound or its waste be disposed of down
the drain or in regular trash.[8]

Step-by-Step Disposal Procedure

o Waste Segregation:

o Solid Waste: Collect all solid waste, including unused compound, contaminated PPE
(gloves, etc.), and cleaning materials, in a dedicated, clearly labeled, and leak-proof
hazardous waste container.[9][10]

o Liquid Waste: If the compound is dissolved in a solvent, collect the liquid waste in a
separate, compatible, and clearly labeled hazardous waste container.

o Container Labeling: The hazardous waste container must be clearly labeled with "Hazardous
Waste," the full chemical name "4-hydroxy-1-phenylquinolin-2(1H)-one," and any other
components in the waste stream.

o Storage: Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory, away from incompatible materials.

» Pickup and Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company for final disposal, which is typically incineration.[11]

Emergency Spill Response Workflow

In the event of a spill of 4-hydroxy-1-phenylquinolin-2(1H)-one, the following workflow must
be initiated immediately.
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Spill Response Workflow for 4-hydroxy-1-phenylquinolin-2(1H)-one

-

Immediate Actions N

Alert others in the area

Evacuate the immediate spill area

Y

Assess the spill size and risk

.

Spill Cleanup (for small, manageablef)ills)

Small Spill

Don appropriate

- Lab coat

- Chemical resistant gloves
- Safety goggles

- Respirator (if necessary)

PPE:

Large Spill

Contain the spill with absorbent pads

Carefully sweep or scoop up the sol

id material Contact Environmental Health & Safety (EHS)

'

Place spilled material and contaminated
cleaning supplies into a labeled
hazardous waste container

4 Large or Unmanageable Spill N

Secure the area and prevent entry

Y

Decontaminate the spill

detergent and 70% ethanol

l

area with Await arrival of trained
emergency response personnel

N

-

Post-Cleanup

~

Dispose of hazardous waste through EHS

Report the incident to the lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 4-hydroxy-1-phenylquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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